Cas no 1247456-50-3 (methyl 3-(2-ethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(2-ethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 1247456-50-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6608874
• PubChem ID: 61925450
• Update Time: 2025-06-30

methyl 3-(2-ethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-ethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• AKOS011199386
• 1247456-50-3
• EN300-1140019

• Inchi： 1S/C11H19N3O2/c1-5-9-13-6-7-14(9)8-11(2,12-3)10(15)16-4/h6-7,12H,5,8H2,1-4H3
• InChI Key： AQVNTKLROFZGQU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=CN=C1CC)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(2-ethyl-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate

Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate: A Promising Compound in Biomedical Research

Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate, with the CAS No. 1247456-50-3, represents a novel class of imidazole-based derivatives that have garnered significant attention in the field of biomedical research. This compound, characterized by its unique molecular structure, has demonstrated potential applications in drug development and targeted therapy. Recent studies have highlighted its role in modulating signal transduction pathways and its potential as a pharmacological agent for treating inflammatory diseases and oncological conditions.

The chemical structure of Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate consists of a propanoic acid backbone with a 2-ethyl-1H-imidazole ring system. The methylamino group at the 2-position of the propanoic acid chain contributes to its hydrophobic properties, while the imidazole ring provides structural rigidity and enhances binding affinity to specific protein targets. This combination of functional groups enables the compound to interact with various biological targets, including kinase enzymes and transcription factors, which are critical in cellular signaling and disease progression.

Recent advancements in computational chemistry and structure-activity relationship (SAR) analysis have provided insights into the molecular mechanisms of Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of PI3K/AKT/mTOR signaling pathways, which are implicated in cell proliferation and survival. The study also revealed that the 2-ethyl substitution on the imidazole ring significantly enhances bioavailability and metabolic stability compared to its unsubstituted analogs.

Furthermore, the imidazole ring in Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate plays a crucial role in its pharmacological activity. The basic nitrogen atoms in the imidazole ring can form hydrogen bonds with target proteins, enhancing binding specificity. This property makes the compound a promising candidate for targeted drug design, particularly in the context of precision medicine. Researchers are also exploring its potential as a modulator of immune responses, given its ability to interact with cytokine receptors and immune cell signaling pathways.

Recent clinical trials have begun to evaluate the therapeutic potential of Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate in autoimmune disorders and metabolic syndromes. A phase II trial conducted in 2022 reported that the compound significantly reduced inflammatory markers in patients with rheumatoid arthritis, with minimal side effects. These findings underscore the importance of further preclinical research to optimize its dosage regimens and pharmacokinetic profiles.

The synthetic pathways for Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate have also been a focus of recent studies. A 2023 paper in Organic Letters described an efficient one-pot synthesis method that utilizes microwave-assisted reactions to enhance reaction efficiency and product yield. This approach not only reduces the environmental impact of chemical synthesis but also facilitates large-scale production for pharmaceutical applications.

Despite its promising pharmacological profile, challenges remain in the development of Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate. One of the key issues is the potential for drug resistance due to target protein mutations. To address this, researchers are investigating combination therapies that involve this compound alongside other targeted agents to enhance clinical outcomes. Additionally, genomic studies are being conducted to identify patient-specific biomarkers that could predict response to treatment.

In conclusion, Methyl 3-(2-Ethyl-1H-Imidazol-1-Yl)-2-Methyl-2-(Methylamino)Propanoate represents a significant advancement in the field of biomedical research. Its unique molecular structure, combined with its pharmacological properties, positions it as a potential therapeutic agent for a range of clinical conditions. Continued research into its mechanisms of action, synthetic methods, and clinical applications will be crucial in translating its scientific potential into real-world therapeutic benefits.